Cas no 162607-18-3 ((5-chlorothiophen-2-yl)boronic acid)

• Product Name: (5-chlorothiophen-2-yl)boronic acid
• CAS No: 162607-18-3
• MF: C₄H₄BClO₂S
• MW: 162.402359008789
• MDL: MFCD00236030
• CID: 65658
• PubChem ID: 2734324
• Update Time: 2025-05-20

(5-chlorothiophen-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-thienylboronic acid
• 5-Chlorothiophene-2-boronic acid
• 5-Chloro-2-thiopheneboronic Acid (contains varying amounts of Anhydride)
• (5-Chlorothiophen-2-yl)boronic acid
• 5-Chloro-2-thiopheneboronic Acid
• TIMTEC-BB SBB003942
• RARECHEM AH PB 0160
• 5-Chlorothiophene-2-Boronic
• 5-CHLOROTHIOPHEN-2-BORONIC ACID
• 5-Chlorothiophene-2-boronic acid, 97+%
• 5-Chloro-2-thiopheneboronic Acid (contains varying amounts
• 5-chlorothiophen-2-ylboronic acid
• 5-chlorothiphene 2-boronic acid
• (5-chloro-2-thienyl)boronic acid
• (5-Chlorothiophen-2-Yl)Boranediol
• Boronic acid, (5-chloro-2-thienyl)-
• 5-Chlorothiophene-2-boronicacid
• 5-chloro-thiophen-2-yl-boronic acid
• PubChem1799
• Z1203161835
• CHEMBL142592
• 5-chloro-2-thiophenylboronic acid
• AC-16385
• (5-chlorothiophen-2-yl)boronicAcid
• NCGC00092005-02
• 162607-18-3
• 2-chloro-5-thio-pheneboronic acid
• BDBM50067891
• PS-9641
• FT-0620340
• 5-chlorothiphene-2-boronic acid
• J-501577
• 5-chloro-thiophen-2-boronic acid
• AB05338
• JFCLNCVCDFUJPO-UHFFFAOYSA-
• 5-Chloro-2-thiopheneboronic Acid, (contains varying amounts of Anhydride)
• CS-W016108
• SCHEMBL9155
• 5-chlorothiophen-2-yl boronic acid
• 2-chlorothiophene-5-boronic acid
• FT-0645888
• JFCLNCVCDFUJPO-UHFFFAOYSA-N
• C2066
• DTXSID00370215
• AM86069
• SY015575
• AC-33490
• NCGC00092005-01
• A3615
• MFCD00236030
• 5-chloro-thiophene-2-boronic acid
• InChI=1/C4H4BClO2S/c6-4-2-1-3(9-4)5(7)8/h1-2,7-8H
• EN300-140799
• 5-chlorothien-2-yl boronic acid
• AKOS006222735
• (5-chlorothiophen-2-yl)boronic acid

• MDL： MFCD00236030
• Inchi： 1S/C4H4BClO2S/c6-4-2-1-3(9-4)5(7)8/h1-2,7-8H
• InChI Key： JFCLNCVCDFUJPO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(B(O)O)S1
• BRN： 8478804

Computed Properties

• Exact Mass: 161.97100
• Monoisotopic Mass: 161.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 68.7

Experimental Properties

• Color/Form: White powder
• Density: 1.5
• Melting Point: 136-140 °C (lit.)
• Boiling Point: 320.9 ºC at 760 mmHg
• Flash Point: 147.9 ºC
• Refractive Index: 1.585
• PSA: 68.70000
• LogP: 0.08130
• Solubility: Insoluble in water

(5-chlorothiophen-2-yl)boronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• HazardClass：IRRITANT
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (5-chlorothiophen-2-yl)boronic acid

Introduction to (5-chlorothiophen-2-yl)boronic Acid (CAS No. 162607-18-3)

(5-chlorothiophen-2-yl)boronic acid is a significant compound in the realm of organic synthesis and pharmaceutical development, characterized by its molecular structure and unique chemical properties. With a CAS number of 162607-18-3, this boronic acid derivative has garnered attention for its utility in various synthetic transformations, particularly in cross-coupling reactions that are pivotal in the synthesis of complex molecules.

The compound belongs to the class of boronic acids, which are well-known for their role as versatile intermediates in Suzuki-Miyaura cross-coupling reactions. These reactions are fundamental in constructing carbon-carbon bonds, enabling the formation of intricate organic structures. The presence of a chlorine substituent on the thiophene ring in (5-chlorothiophen-2-yl)boronic acid introduces additional reactivity, making it a valuable building block for medicinal chemists and materials scientists.

In recent years, there has been a surge in research focusing on boronic acid derivatives due to their broad applicability in drug discovery and development. The unique electronic properties of boron-containing compounds allow for fine-tuning of molecular interactions, which is crucial for designing molecules with high selectivity and efficacy. (5-chlorothiophen-2-yl)boronic acid, with its specific substitution pattern, has been explored in several innovative synthetic strategies that highlight its potential.

One notable area of research involves the use of (5-chlorothiophen-2-yl)boronic acid in the development of novel therapeutic agents. For instance, studies have demonstrated its utility in generating biaryl compounds, which are prevalent motifs in many pharmacologically active molecules. The ability to introduce this boronic acid derivative into synthetic pathways allows for the rapid construction of complex scaffolds, facilitating the discovery of new drugs targeting various diseases.

The compound's reactivity also makes it a valuable tool in materials science. Researchers have leveraged (5-chlorothiophen-2-yl)boronic acid to develop advanced materials with tailored properties. For example, its incorporation into polymers and coatings has led to the creation of materials with enhanced durability and functionality. These advancements underscore the compound's versatility beyond traditional pharmaceutical applications.

Recent advancements in synthetic methodologies have further expanded the utility of (5-chlorothiophen-2-yl)boronic acid. Techniques such as flow chemistry and photoredox catalysis have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These innovations are critical in aligning with global efforts to promote green chemistry principles.

The role of computational chemistry in optimizing reactions involving (5-chlorothiophen-2-yl)boronic acid cannot be overstated. Molecular modeling and density functional theory (DFT) calculations have provided insights into reaction mechanisms, allowing chemists to design more efficient synthetic strategies. This computational approach complements experimental work, leading to faster discovery cycles and more robust methodologies.

In conclusion, (5-chlorothiophen-2-yl)boronic acid (CAS No. 162607-18-3) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structure and reactivity make it an indispensable tool in organic synthesis, pharmaceutical development, and materials science. As research continues to evolve, the applications of this compound are expected to expand, driving further innovation and discovery.